Cas no 2229337-84-0 (1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229337-84-0
• MF: C₁₆H₂₇F₂NO₄
• MW: 335.386692285538
• CID: 5982624
• PubChem ID: 165720958
• Update Time: 2025-06-12

1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid
• 1-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1873501
• 2229337-84-0

• Inchi： 1S/C16H27F2NO4/c1-10(2)11(19-13(22)23-14(3,4)5)15(12(20)21)6-8-16(17,18)9-7-15/h10-11H,6-9H2,1-5H3,(H,19,22)(H,20,21)
• InChI Key： ODVSIHWSRPYBKZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C(C(C)C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 335.19081467g/mol
• Monoisotopic Mass: 335.19081467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229337-84-0) and Its Applications in Modern Chemical Biology

The compound 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid, identified by its CAS number 2229337-84-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of a tert-butoxy carbonylamino group and a difluorocyclohexane core suggests a versatile framework that could be exploited for the design of novel bioactive molecules.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The difluorocyclohexane moiety in this compound introduces fluorine atoms, which are well-known for their ability to enhance the bioavailability and metabolic resistance of drug candidates. This feature makes it particularly valuable in the context of developing next-generation therapeutics that require prolonged circulation and reduced degradation.

The (tert-butoxy)carbonylamino substituent is another critical feature of this compound, serving as a protective group for amine functionalities during synthetic processes. This protection is essential in multi-step organic synthesis, where selective functionalization is often required. The tert-butyl ester group also contributes to the overall stability of the molecule, allowing for easier handling and storage under various conditions. Such stability is crucial for both laboratory-scale research and potential industrial applications.

In the realm of drug discovery, the structural motif of 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its bifunctional nature—combining both a reactive amine group and a stable fluoro-substituted backbone—to develop novel inhibitors targeting various biological pathways. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism, making it a promising candidate for further exploration.

The incorporation of fluorine atoms into biological molecules has been extensively studied for its impact on molecular interactions. Fluorinated compounds often display enhanced binding affinities to biological targets due to changes in electronic properties and steric hindrance. In the case of 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid, the electron-withdrawing nature of fluorine atoms can fine-tune the electronic distribution within the molecule, potentially leading to stronger interactions with therapeutic targets. This characteristic has been exploited in the design of protease inhibitors, where fluorine substitution can improve both potency and selectivity.

Moreover, the synthetic utility of this compound extends beyond its direct application as a drug intermediate. Its structural framework provides a versatile scaffold for library synthesis, enabling researchers to generate diverse analogs with tailored properties. By modifying substituents such as the amino group or introducing additional functional moieties, scientists can explore new chemical space and identify novel bioactive compounds. This approach aligns with contemporary trends in drug discovery that emphasize diversity-oriented synthesis (DOS) to accelerate the identification of lead candidates.

Recent advances in computational chemistry have further enhanced the potential of this compound by enabling virtual screening and molecular modeling studies. These computational methods allow researchers to predict binding modes and affinity profiles before conducting expensive experimental trials. The combination of experimental synthesis with computational analysis has streamlined the drug development process, reducing time-to-market for new therapeutics. The structural features of 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid make it an ideal candidate for such integrated approaches.

In conclusion, 1-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229337-84-0) represents a significant contribution to modern chemical biology and pharmaceutical research. Its unique structural features—comprising a tert-butoxy carbonylamino group and a difluorocyclohexane core—offer diverse opportunities for drug development and synthetic innovation. As research continues to uncover new applications for fluorinated heterocycles and protected amine functionalities, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.